Cas no 1314960-53-6 (2-(fluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(fluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 1314960-53-6
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 5824641
• PubChem ID: 55302553
• Update Time: 2026-03-11

2-(fluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(fluoromethyl)-
• 2-(fluoromethyl)cyclopropane-1-carboxylic acid
• AKOS006385255
• SCHEMBL23989733
• P19356
• EN300-1671842
• PS-20495
• 1314960-53-6
• rac-(1R,2R)-2-(fluoromethyl)cyclopropane-1-carboxylic acid, trans
• MFCD19231788
• 2-(fluoromethyl)cyclopropane-1-carboxylicacid
• 2-(fluoromethyl)cyclopropanecarboxylic acid
• (1R,2S)-2-(Fluoromethyl)cyclopropanecarboxylic acid
• cis-2-(fluoromethyl)cyclopropanecarboxylic acid
• trans-2-(fluoromethyl)cyclopropanecarboxylic acid
• 2351028-97-0
• 2489502-73-8

• Inchi： 1S/C5H7FO2/c6-2-3-1-4(3)5(7)8/h3-4H,1-2H2,(H,7,8)
• InChI Key： UGMUWEAHMRSJRQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1CF

Computed Properties

• Exact Mass: 118.04300762g/mol
• Monoisotopic Mass: 118.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 218.9±5.0 °C(Predicted)
• pka: 4.47±0.11(Predicted)

Additional information on 2-(fluoromethyl)cyclopropane-1-carboxylic acid

Introduction to 2-(fluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1314960-53-6)

2-(fluoromethyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1314960-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the cyclopropane family, which is renowned for its unique structural properties and biological activities. The presence of a fluoromethyl group in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The fluoromethyl group, characterized by its -CH₂F moiety, is a key functional unit in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In contrast, the cyclopropane ring, a three-membered carbon heterocycle, introduces rigidity and conformational constraints that can significantly influence the biological activity of attached molecules. This combination of structural features makes 2-(fluoromethyl)cyclopropane-1-carboxylic acid a promising candidate for further exploration in drug discovery and development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into complex molecular architectures. Researchers have leveraged modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry to optimize the synthesis of 2-(fluoromethyl)cyclopropane-1-carboxylic acid, thereby enhancing its accessibility for industrial applications.

In the realm of pharmaceutical research, 2-(fluoromethyl)cyclopropane-1-carboxylic acid has been investigated as a building block for novel therapeutic agents. Its structural motif has been incorporated into various scaffolds aimed at targeting different disease pathways. For instance, studies have explored its potential as a precursor in the development of kinase inhibitors, where the cyclopropane ring can serve as a pharmacophore to enhance binding interactions with protein targets. Additionally, the fluoromethyl group has been utilized to improve the metabolic resilience of drug candidates against enzymatic degradation.

One notable area of research involves the application of 2-(fluoromethyl)cyclopropane-1-carboxylic acid in the synthesis of agrochemicals. The structural features of this compound contribute to its efficacy as a precursor for herbicides and fungicides. The rigidity introduced by the cyclopropane ring can enhance interactions with biological targets in plants, while the fluoromethyl group can improve environmental stability and bioavailability. Such applications underscore the versatility of this compound across multiple sectors.

The pharmacokinetic properties of derivatives derived from 2-(fluoromethyl)cyclopropane-1-carboxylic acid have also been extensively studied. The fluorine atom's electronegativity can influence electronic distributions within molecules, affecting their solubility, permeability across biological membranes, and overall pharmacological profile. This has led to investigations into optimizing drug-like properties such as oral bioavailability and target specificity.

Furthermore, computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between 2-(fluoromethyl)cyclopropane-1-carboxylic acid derivatives and biological targets. These studies have provided insights into how structural modifications can fine-tune binding affinities and selectivity, guiding the design of next-generation compounds with improved therapeutic profiles.

The synthesis and application of 2-(fluoromethyl)cyclopropane-1-carboxylic acid also highlight the importance of green chemistry principles in modern drug development. Researchers are increasingly focusing on sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields and purity standards. Advances in catalytic systems and solvent-free reactions have contributed to more environmentally friendly approaches for producing this valuable intermediate.

In conclusion,2-(fluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1314960-53-6) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features—comprising both a rigid cyclopropane ring and an electron-withdrawing fluoromethyl group—make it a versatile building block for innovative molecular architectures. As research continues to uncover new synthetic strategies and biological functions,2-(fluoromethyl)cyclopropane-1-carboxylic acid is poised to remain at the forefront of chemical biology and drug discovery efforts.